Cas no 55779-32-3 (Propanamide,2-amino-N,3-dihydroxy-)
Propanamide,2-amino-N,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-amino-N,3-dihydroxy-
- AMINO ACID HYDROXAMATES DL-SERINE HYDROXAMATE
- DL-SERINE HYDROXAMATE
- 2-amino-3-hydroxy-propionohydroxamic acid
- D,L-serinehydroxamic acid
- DL-Serine hydroxaMate seryl-tRNA synthetase inhibitor
- serinehydroxamic acid
- 4370-83-6
- SCHEMBL2484491
- Serine hydroxamate
- (+-)-serine hydroxamate
- CHEMBL568191
- NSC517349
- N-hydroxyserinamide
- 2-Amino-N,3-dihydroxypropanamide
- DL-Serine hydroxamate, seryl-tRNA synthetase inhibitor
- NSC 517349
- AKOS006375343
- 55779-32-3
- dl-serine hydroxa-mate
- Propanamide, 2-amino-N,3-dihydroxy-, (A+/-)-
- Propanamide, 2-amino-N,3-dihydroxy-
- NSC-517349
- DTXSID301301599
- CHEBI:75494
- CS-0142371
- Q27145350
- HY-131894
- G79786
- Propanamide, 2-amino-N,3-dihydroxy-, (+/-)-
- DA-52608
-
- MDL: MFCD00055712
- Inchi: 1S/C3H8N2O3/c4-2(1-6)3(7)5-8/h2,6,8H,1,4H2,(H,5,7)
- InChI Key: LELJBJGDDGUFRP-UHFFFAOYSA-N
- SMILES: OCC(C(NO)=O)N
Computed Properties
- Exact Mass: 120.05300
- Monoisotopic Mass: 120.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- PSA: 99.07000
- LogP: -0.64800
Propanamide,2-amino-N,3-dihydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | S4503-250MG |
Propanamide,2-amino-N,3-dihydroxy- |
55779-32-3 | 250mg |
¥5550.93 | 2023-09-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | S4503-1G |
Propanamide,2-amino-N,3-dihydroxy- |
55779-32-3 | 1g |
¥16749.84 | 2023-09-16 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A919900-250mg |
AMINO ACID HYDROXAMATES DL-SERINE HYDROXAMATE |
55779-32-3 | 250mg |
¥3,969.00 | 2022-01-11 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A919900-50mg |
AMINO ACID HYDROXAMATES DL-SERINE HYDROXAMATE |
55779-32-3 | 50mg |
¥2,250.00 | 2022-09-02 | ||
| Aaron | AR01FLQO-100mg |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 97% | 100mg |
$425.00 | 2025-02-12 | |
| Aaron | AR01FLQO-1g |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 97% | 1g |
$1720.00 | 2025-02-12 | |
| Aaron | AR01FLQO-50mg |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 50mg |
$438.00 | 2023-12-14 | ||
| Aaron | AR01FLQO-250mg |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 97% | 250mg |
$794.00 | 2025-02-12 | |
| 1PlusChem | 1P01FLIC-50mg |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 95% | 50mg |
$208.00 | 2024-04-29 | |
| 1PlusChem | 1P01FLIC-250mg |
Propanamide, 2-amino-N,3-dihydroxy-, (±)- |
55779-32-3 | 250mg |
$1406.00 | 2023-12-16 |
Propanamide,2-amino-N,3-dihydroxy- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Propanamide,2-amino-N,3-dihydroxy-
Propanamide,2-amino-N,3-dihydroxy- (CAS No. 55779-32-3): A Comprehensive Overview
Propanamide,2-amino-N,3-dihydroxy-, identified by its Chemical Abstracts Service (CAS) number CAS No. 55779-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biological research. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate in synthetic chemistry, offering opportunities for the design of novel bioactive molecules.
The structural formula of Propanamide,2-amino-N,3-dihydroxy- consists of a propanamide backbone with substituents at the 2-position and 3-position hydroxyl groups. This arrangement imparts specific chemical reactivity and solubility characteristics, making it a valuable building block in organic synthesis. The compound's ability to participate in hydrogen bonding interactions due to the hydroxyl groups enhances its solubility in polar solvents, which is crucial for pharmaceutical formulations.
In recent years, there has been growing interest in exploring the pharmacological properties of Propanamide,2-amino-N,3-dihydroxy-. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders and inflammatory conditions. The hydroxyl groups at the 3-position are particularly noteworthy, as they can serve as points for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets.
One of the most compelling aspects of Propanamide,2-amino-N,3-dihydroxy- is its potential role as a scaffold for drug discovery. The combination of an amide group and multiple hydroxyl functionalities provides a rich framework for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying the substituents on this scaffold, researchers can identify derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.
The synthesis of Propanamide,2-amino-N,3-dihydroxy- has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve condensation reactions between appropriate precursors under controlled conditions. However, modern synthetic techniques such as catalytic hydrogenation and enzymatic resolution have further refined the process, making it more efficient and environmentally friendly.
In academic research circles, Propanamide,2-amino-N,3-dihydroxy- has been employed in studies aimed at understanding the mechanisms of action of related compounds. Its structural similarity to known bioactive molecules allows researchers to use it as a reference point for comparative analysis. Additionally, computational modeling has been utilized to predict how this compound might interact with biological targets at the molecular level.
The pharmaceutical industry has also taken note of the potential applications of Propanamide,2-amino-N,3-dihydroxy-. Several companies are currently investigating its suitability for use in developing new therapeutic agents. The compound's versatility as a chemical intermediate makes it an attractive candidate for further development into novel drugs targeting various diseases.
The future prospects for Propanamide,2-amino-N,3-dihydroxy- are promising. As research continues to uncover new biological functions and synthetic possibilities, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique structural features offer a wealth of opportunities for innovation in drug design and development.
In conclusion, Propanamide,2-amino-N,3-dihydroxy-, with its CAS number CAS No. 55779-32-3, represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug discovery and biological research underscore its importance as a chemical entity worthy of continued study and exploration.
55779-32-3 (Propanamide,2-amino-N,3-dihydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)